Cas no 2137673-43-7 (5,7-dibromoisoquinoline)

• Product Name: 5,7-dibromoisoquinoline
• CAS No: 2137673-43-7
• MF: C₉H₅Br₂N
• MW: 286.950700521469
• CID: 4640070
• Update Time: 2025-05-22

5,7-dibromoisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5,7-dibromoisoquinoline
• Isoquinoline, 5,7-dibromo-

• Inchi： 1S/C9H5Br2N/c10-7-3-6-5-12-2-1-8(6)9(11)4-7/h1-5H
• InChI Key： KCKOBTYLMIJXHR-UHFFFAOYSA-N
• SMILES： C1C2=C(C(Br)=CC(Br)=C2)C=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 5,7-dibromoisoquinoline

5,7-Dibromoisoquinoline: A Comprehensive Overview

5,7-Dibromoisoquinoline, with the CAS number 2137673-43-7, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This isoquinoline derivative is characterized by the presence of two bromine atoms at the 5 and 7 positions of the isoquinoline skeleton. The compound's unique structure endows it with intriguing chemical properties and potential applications in drug discovery and materials science.

The isoquinoline framework itself is a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The substitution of bromine atoms at specific positions can significantly influence the compound's electronic properties, reactivity, and biological activity. Recent studies have highlighted the importance of bromination patterns in modulating the pharmacokinetic and pharmacodynamic profiles of isoquinoline derivatives. For instance, bromination at the 5 and 7 positions has been shown to enhance the compound's ability to interact with certain biological targets, making it a promising candidate for therapeutic applications.

One of the most notable aspects of 5,7-dibromoisoquinoline is its potential as an anti-cancer agent. Research conducted in 2023 demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action appears to involve inhibition of key enzymes involved in cell proliferation and apoptosis regulation. These findings have sparked interest in further exploring its therapeutic potential through preclinical studies.

In addition to its pharmacological applications, 5,7-dibromoisoquinoline has also been investigated for its role in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its consideration as a ligand in the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with applications in gas storage, catalysis, and sensing technologies. Recent breakthroughs in this area have demonstrated that 5,7-dibromoisoquinoline-based MOFs exhibit exceptional stability under harsh conditions, making them suitable for industrial applications.

The synthesis of 5,7-dibromoisoquinoline involves a multi-step process that typically begins with the preparation of isoquinoline via Skraup oxidation or other established methods. Bromination is then achieved through electrophilic substitution using bromine or brominating agents under controlled conditions. Optimization of reaction conditions is crucial to ensure high yields and selectivity for the desired dibrominated product. Researchers have recently developed more efficient synthetic routes that minimize side reactions and reduce production costs.

Beyond its direct applications, 5,7-dibromoisoquinoline serves as a valuable building block for constructing more complex molecules. Its versatility allows chemists to explore various substitution patterns and functional group combinations, leading to the discovery of novel compounds with unique properties. For example, recent work has focused on incorporating fluorine atoms into the isoquinoline skeleton alongside bromine atoms to create multi-halogenated derivatives with enhanced bioactivity.

The study of 5,7-dibromoisoquinoline also contributes to our understanding of halogenation effects on aromatic systems. Bromine substitution can alter the electronic environment around the aromatic ring, influencing reactivity towards electrophiles or nucleophiles. This knowledge is essential for designing new compounds with tailored properties for specific applications in medicine and materials science.

In conclusion, 5,7-dibromoisoquinoline, CAS number 2137673-43-7, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking innovative solutions in drug development and materials engineering. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.